Cas no 7720-78-7 (Ferrous sulfate)
Blue green monoclinic crystals or particles, odorless. Weathered in dry air, oxidized to brown basic iron sulfate on the surface in wet air. It becomes tetrahydrate at 56.6 ℃ and monohydrate at 65 ℃. Soluble in water, almost insoluble in ethanol. Its aqueous solution oxidizes slowly in air when cold, and faster when hot. The addition of alkali or dew can accelerate its oxidation. The relative density (D15) is 1.897 It is irritating. Anhydrous ferrous sulfate is a white powder, and the crystal containing crystal water is light green crystal. The crystal is commonly known as "alum", which is light green when dissolved in aqueous solution. Ferrous sulfate can be used for chromatographic analysis reagents \ drop analysis and determination of platinum, selenium, nitrite and nitrate. Ferrous sulfate can also be used as reducing agent \ manufacturing ferrite \ water purification \ polymerization catalyst \ photographic plate making, etc< Br>
Ferrous sulfate structure
Ferrous sulfate
7720-78-7
FeSO4
151.91
47707
Ferrous sulfate Properties
Names and Identifiers
-
- Ferrous sulfate
- COPPERAS
- FERROIN SOLUTION
- FERROUS SULPHATE
- IRON(II) SULFATE
- Conferon
- Duretter
- Duroferon
- Exsiccated ferrous sulfate
- Exsiccated ferrous sulphate
- Feosol
- Feospan
- Fer-In-Sol
- Fero Gradumet
- Ferobuff
- Ferolix
- Ferralyn
- Ferro-gradumet
- ferrous sulphate monohydrate
- Sulfuric acid, iron(2+) salt (1:1)
- iron(2+) sulfate
- +Expand
-
- BAUYGSIQEAFULO-UHFFFAOYSA-L
- 1S/Fe.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
- [Fe+2].O=S([O-])(=O)[O-]
Computed Properties
- 153.90200
- 0
- 4
- 0
- 6
- 62.2
- 0
- 0
- 0
- 0
- 0
- 2
- nothing
- nothing
- 0
Experimental Properties
- 0.42550
- 82.98000
- Blue monoclinic crystals.
- Soluble in water and glycerol, almost insoluble in ethanol.
- 3.650
Ferrous sulfate Price
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Ferrous sulfate Related Literature
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Andrew C. Holloway,Irene Mueller-Harvey,Simon W. J. Gould,Mark D. Fielder,Declan P. Naughton,Alison F. Kelly Metallomics 2012 4 1280
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Mark A. Buckingham,Kristine Laws,Jason T. Sengel,Leigh Aldous Green Chem. 2020 22 6062
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Michael T. Ruggiero,Tiphaine Bardon,Matija Strli?,Philip F. Taday,Timothy M. Korter Phys. Chem. Chem. Phys. 2015 17 9326
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Tiphaine Bardon,Robert K. May,Philip F. Taday,Matija Strli? Analyst 2013 138 4859
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Yanan Sun,Yimin Wu,Honghong Shan,Guowei Wang,Chunyi Li Catal. Sci. Technol. 2015 5 1290
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6. Self-healing mechanism of metallopolymers investigated by QM/MM simulations and Raman spectroscopyStephan Kupfer,Linda Zedler,Julien Guthmuller,Stefan Bode,Martin D. Hager,Ulrich S. Schubert,Jürgen Popp,Stefanie Gr?fe,Benjamin Dietzek Phys. Chem. Chem. Phys. 2014 16 12422
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E. Kutalkova,T. Plachy,J. Osicka,M. Cvek,M. Mrlik,M. Sedlacik RSC Adv. 2018 8 24773
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J. Tasseva,A. Taschin,P. Bartolini,J. Striova,R. Fontana,R. Torre Analyst 2017 142 42
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9. Organic synthesis with the most abundant transition metal–iron: from rust to multitasking catalystsSujoy Rana,Jyoti Prasad Biswas,Sabarni Paul,Aniruddha Paik,Debabrata Maiti Chem. Soc. Rev. 2021 50 243
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István Szilágyi,Erich K?nigsberger,Peter M. May Dalton Trans. 2009 7717
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(CAS:7720-78-7)FERROUS SULFATE
99.9%
200kg
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